Cas no 41862-94-6 (7-Dodecyn-1-ol)

• Product Name: 7-Dodecyn-1-ol
• CAS No: 41862-94-6
• MF: C₁₂H₂₂O
• MW: 182.302484035492
• CID: 334322
• PubChem ID: 3084846
• Update Time: 2025-04-19

7-Dodecyn-1-ol Chemical and Physical Properties

Names and Identifiers

• 7-Dodecyn-1-ol
• 7-Dodecynol
• AC1MJ3CV
• AG-F-48767
• CTK1D8699
• n-7-dodecyn-1-ol
• TIMTEC-BB SBB008816
• dodec-7-yn-1-ol
• 41862-94-6
• AKOS006273270
• SCHEMBL5359169
• DTXSID1068354
• DDZLOWWIULHETM-UHFFFAOYSA-N

• Inchi： 1S/C12H22O/c1-2-3-4-5-6-7-8-9-10-11-12-13/h13H,2-4,7-12H2,1H3
• InChI Key： DDZLOWWIULHETM-UHFFFAOYSA-N
• SMILES： OCCCCCCC#CCCCC

Computed Properties

• Exact Mass: 182.16716
• Monoisotopic Mass: 182.167
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 7
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 0.8530 (estimate)
• Melting Point: 18.8°C (estimate)
• Boiling Point: 285.73°C (rough estimate)
• Flash Point: 116.5°C
• Refractive Index: 1.4535 (estimate)
• PSA: 20.23
• LogP: 3.12280